![molecular formula C19H15BrN4OS B216026 6-Amino-4-(4-bromophenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B216026.png)
6-Amino-4-(4-bromophenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
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Overview
Description
6-Amino-4-(4-bromophenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a pyrano[2,3-c]pyrazole derivative and has been synthesized using various methods.
Scientific Research Applications
6-Amino-4-(4-bromophenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has shown potential applications in scientific research, including anti-inflammatory, anti-tumor, and anti-bacterial activities. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to inhibit the production of pro-inflammatory cytokines, which play a key role in the development of various inflammatory diseases.
Mechanism of Action
The mechanism of action of 6-Amino-4-(4-bromophenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not yet fully understood. However, studies have suggested that this compound may exert its anti-inflammatory and anti-tumor activities by inhibiting the NF-κB signaling pathway, which is involved in the regulation of various cellular processes, including inflammation, cell proliferation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the expression of COX-2, an enzyme involved in the production of prostaglandins, which play a key role in the development of inflammation. In addition, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Advantages and Limitations for Lab Experiments
One advantage of using 6-Amino-4-(4-bromophenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its potential anti-inflammatory and anti-tumor activities. This compound may be useful in the development of new drugs for the treatment of various inflammatory and cancerous diseases. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the research on 6-Amino-4-(4-bromophenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One direction is to investigate the mechanism of action of this compound in more detail to better understand its anti-inflammatory and anti-tumor activities. Another direction is to develop more efficient and scalable synthesis methods for this compound to facilitate its use in scientific research. Additionally, further studies are needed to evaluate the safety and toxicity of this compound in vivo to determine its potential as a therapeutic agent.
Synthesis Methods
6-Amino-4-(4-bromophenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been synthesized using different methods, including the one-pot three-component reaction of 4-bromobenzaldehyde, 2,5-dimethyl-3-thiophenecarboxaldehyde, malononitrile, and 3-amino-1,2-dihydropyrano[2,3-c]pyrazole. Another method involves the reaction of 4-bromobenzaldehyde, 2,5-dimethyl-3-thiophenecarboxaldehyde, malononitrile, and 3-amino-1,2-dihydropyrano[2,3-c]pyrazole in the presence of a catalytic amount of piperidine.
properties
Molecular Formula |
C19H15BrN4OS |
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Molecular Weight |
427.3 g/mol |
IUPAC Name |
6-amino-4-(4-bromophenyl)-3-(2,5-dimethylthiophen-3-yl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
InChI |
InChI=1S/C19H15BrN4OS/c1-9-7-13(10(2)26-9)17-16-15(11-3-5-12(20)6-4-11)14(8-21)18(22)25-19(16)24-23-17/h3-7,15H,22H2,1-2H3,(H,23,24) |
InChI Key |
FNUDKZMWKWNHDF-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(S1)C)C2=C3C(C(=C(OC3=NN2)N)C#N)C4=CC=C(C=C4)Br |
Canonical SMILES |
CC1=CC(=C(S1)C)C2=C3C(C(=C(OC3=NN2)N)C#N)C4=CC=C(C=C4)Br |
Origin of Product |
United States |
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